Cas no 67972-32-1 (Benzoic acid, 2-(benzoylamino)-, 2-propenyl ester)

• Product name: Benzoic acid, 2-(benzoylamino)-, 2-propenyl ester
• CAS No: 67972-32-1
• MF: C₁₇H₁₅NO₃
• Molecular Weight: 281.305904626846
• CID: 1722782

Benzoic acid, 2-(benzoylamino)-, 2-propenyl ester Properties

Names and Identifiers

• Benzoic acid, 2-(benzoylamino)-, 2-propenyl ester
• Benzoic acid, 2-(benzoylamino)-, 2-propen-1-yl ester

• Inchi： 1S/C17H15NO3/c1-2-12-21-17(20)14-10-6-7-11-15(14)18-16(19)13-8-4-3-5-9-13/h2-11H,1,12H2,(H,18,19)
• InChIKey： CPSMTOXEYBLFPQ-UHFFFAOYSA-N
• SMILES： C(OCC=C)(=O)C1=CC=CC=C1NC(=O)C1=CC=CC=C1

Computed Properties

• 精确分子量: 281.10525

Experimental Properties

• Density: 1.200±0.06 g/cm3(Predicted)
• Boiling Point: 368.0±25.0 °C(Predicted)
• PSA: 55.4
• 酸度系数(pKa): 12.90±0.70(Predicted)